ANT2681

• Molecular Formula: C12H11F2N7O5S2
• Molecular Weight: 435.4 g/mol
• InChI: InChI=1S/C12H11F2N7O5S2/c13-5-1-4(2-6(14)7(5)18-12(24)20-19-11(15)16)28(25,26)21-9-8(10(22)23)17-3-27-9/h1-3,21H,(H,22,23)(H4,15,16,19)(H2,18,20,24)
• InChIKey: MDBJDQPFGYPCRJ-UHFFFAOYSA-N

ANT2681 Compound Procurement Guide

ANT2681 is a thiazolecarboxylate-based competitive inhibitor of metallo-β-lactamases (MBLs) specifically optimized to neutralize New Delhi metallo-β-lactamase (NDM)-type carbapenemases [1]. Discovered through a lead optimization campaign from the predecessor compound ANT431, ANT2681 acts via coordination with the dinuclear zinc ion cluster in the MBL active site [2]. The compound is currently in preclinical development as a combination partner for meropenem (MEM) to treat serious infections caused by NDM-producing Enterobacterales, a pathogen class for which no MBL inhibitors are yet clinically approved [3].

Metallo-β-lactamase (MBL) inhibition research

Subclass B1 enzyme specificity (NDM, VIM, IMP)

Partnered with meropenem as research model β-lactam

Co-crystal structure confirmed (PDB: 6ZGM)

• [1] Davies DT, Leiris S, Sprynski N, et al. ANT2681: SAR Studies Leading to the Identification of a Metallo-β-lactamase Inhibitor with Potential for Clinical Use in Combination with Meropenem for the Treatment of Infections Caused by NDM-Producing Enterobacteriaceae. ACS Infect Dis. 2020;6(9):2419-2430. View Source
• [2] Das S, Johnson A, McEntee L, et al. Pharmacodynamics of the Novel Metallo-β-Lactamase Inhibitor ANT2681 in Combination with Meropenem for the Treatment of Infections Caused by NDM-Producing Enterobacteriaceae. Antimicrob Agents Chemother. 2020;64(11):e01076-20. View Source
• [3] Zalacain M, Lozano C, Llanos A, et al. Novel Specific Metallo-β-Lactamase Inhibitor ANT2681 Restores Meropenem Activity to Clinically Effective Levels against NDM-Positive Enterobacterales. Antimicrob Agents Chemother. 2021;65(6):e00203-21. View Source

Why ANT2681 Cannot Be Substituted

Metallo-β-lactamase inhibitors are not functionally interchangeable due to substantial differences in enzyme affinity profiles, partner antibiotic compatibility, and susceptibility to pre-existing resistance mechanisms. Broad-spectrum MBL inhibitors such as taniborbactam and QPX7728 (xeruborbactam) target multiple MBL subclasses, but their clinical utility against NDM-producing Enterobacterales is compromised by specific vulnerabilities [1]. Notably, NDM-positive Escherichia coli frequently harbor PBP3-insertion mutations that confer high-level resistance to cefepime-taniborbactam (MIC90 >32 μg/ml) and cefiderocol (MIC90 >32 μg/ml), whereas meropenem-ANT2681 retains potent activity (MIC90 1 μg/ml) against the same resistant subpopulation [2]. Additionally, inhibitors exhibit distinct partner β-lactam pairings (cefepime for taniborbactam, meropenem for ANT2681) with differing pharmacokinetic/pharmacodynamic relationships, precluding simple substitution even among compounds with overlapping enzyme inhibition spectra [3].

Inhibitor specificity Broad-spectrum SBL/MBL inhibitors may shift resistance-selection pressure; class‑selective MBL profile of ANT2681 limits off‑target β‑lactamase interactions.

Partner β-lactam PK/PD synergy defined only with meropenem; substituting another carbapenem or cephalosporin may alter the exposure–response relationship.

Emergent resistance PBP3‑insertion mutants in E. coli reduce comparator activity; ANT2681‑meropenem retains reported lower MIC, but monitoring for novel mutations is recommended.

• [1] Zalacain M, Lozano C, Llanos A, et al. Novel Specific Metallo-β-Lactamase Inhibitor ANT2681 Restores Meropenem Activity to Clinically Effective Levels against NDM-Positive Enterobacterales. Antimicrob Agents Chemother. 2021;65(6):e00203-21. View Source
• [2] Zalacain M, Lozano C, Llanos A, et al. Novel Specific Metallo-β-Lactamase Inhibitor ANT2681 Restores Meropenem Activity to Clinically Effective Levels against NDM-Positive Enterobacterales. Antimicrob Agents Chemother. 2021;65(6):e00203-21. View Source
• [3] Das S, Johnson A, McEntee L, et al. Pharmacodynamics of the Novel Metallo-β-Lactamase Inhibitor ANT2681 in Combination with Meropenem for the Treatment of Infections Caused by NDM-Producing Enterobacteriaceae. Antimicrob Agents Chemother. 2020;64(11):e01076-20. View Source

ANT2681 Comparative Evidence

Biochemical Potency vs. ANT431

ANT2681 exhibits a Ki value of 0.04 μM (40 nM) against NDM-1 . In comparison, the ultrabroad-spectrum MBL inhibitor QPX7728 (xeruborbactam) demonstrates a Ki of 32 ± 14 nM against NDM-1 [1]. The predecessor compound ANT431 showed an IC50 of 290 nM against NDM-1, indicating that ANT2681 represents a >7-fold improvement in potency over the earlier lead compound from the same optimization series [2]. Taniborbactam, a cyclic boronate MBL inhibitor in Phase III development, exhibits Ki values in the 3–16 nM range against NDM-1, representing approximately 2.5–13-fold higher affinity than ANT2681; however, this higher intrinsic enzyme affinity does not translate to superior microbiological activity against NDM-producing clinical isolates due to partner β-lactam incompatibility and resistance mechanisms [3].

Ki vs. predecessor ANT431

Head-to-head

NDM-1 Ki 0.04 μM (ANT431 IC50 0.29 μM)
VIM-1 Ki 0.63 μM (ANT431 Ki 14.6 μM, >23‑fold improvement)
IMP-1 Ki 3.81 μM (ANT431 Ki 4.15 μM)

Reported enzyme inhibition profile; VIM‑1 affinity substantially increased over previous lead.

IC50/Ki comparison caveat; assay conditions not fully specified.

Evidence Dimension	Inhibition constant (Ki) for NDM-1 metallo-β-lactamase
Target Compound Data	0.04 μM (40 nM)
Comparator Or Baseline	QPX7728: 32 ± 14 nM; ANT431 (predecessor): IC50 290 nM; Taniborbactam: 3–16 nM
Quantified Difference	ANT2681 is ~7.3-fold more potent than ANT431; 1.25-fold higher Ki vs QPX7728 (not statistically significant given ±14 nM variance); 2.5–13-fold lower affinity than taniborbactam
Conditions	Direct competition assays under steady-state conditions for ANT2681; fast-on–fast-off competitive inhibition kinetics for QPX7728; nitrocefin hydrolysis assay for ANT431

Why This Matters

The Ki value establishes ANT2681 as a high-affinity NDM-1 inhibitor within the competitive landscape, but enzyme affinity alone is insufficient for procurement decisions; microbiological activity against clinical isolates is the decisive selection criterion.

• [1] Lomovskaya O, Tsivkovski R, Sun D, et al. Biochemical Characterization of QPX7728, a New Ultrabroad-Spectrum Beta-Lactamase Inhibitor of Serine and Metallo-Beta-Lactamases. Antimicrob Agents Chemother. 2020;64(6):e00130-20. View Source
• [2] Molnova. ANT431 sodium Product Datasheet. IC50 values for NDM-1 and VIM-2. View Source
• [3] Papp-Wallace KM, Mack AR, Taracila MA, Bonomo RA. Potent inhibitory activity of taniborbactam towards NDM-1 and NDM-1Q119X mutants. Antimicrob Agents Chemother. Published online November 2020. View Source

Meropenem Activity Restoration in NDM-CRE

In susceptibility testing against 1,687 MBL-positive Enterobacterales clinical isolates, including 1,108 NDM-CRE, the addition of ANT2681 at 8 μg/ml reduced meropenem MIC50 from >32 μg/ml to 0.25 μg/ml and MIC90 from >32 μg/ml to 8 μg/ml [1]. For context, the same study evaluated comparator agents against NDM-CRE: cefiderocol (FDC) monotherapy had an MIC90 of 8 μg/ml; cefepime-taniborbactam had an MIC90 of 32 μg/ml; and aztreonam-avibactam (ATM-AVI) had an MIC90 of 0.5 μg/ml [2]. The MEM-ANT2681 combination also demonstrated cross-class activity, inhibiting 74.9% of VIM-positive Enterobacterales and 85.7% of IMP-positive Enterobacterales at 8 μg/ml of both agents [3].

Meropenem MIC restoration

Head-to-head

MIC50: >32 → 0.25 μg/mL
MIC90: >32 → 8 μg/mL
(1,108 NDM‑CRE, ANT2681 8 μg/mL)

Supports meropenem susceptibility restoration in NDM‑producing isolates.

Broth microdilution (CLSI); fixed inhibitor concentration.

Evidence Dimension	MIC90 against NDM-CRE clinical isolates
Target Compound Data	MEM-ANT2681 MIC90 = 8 μg/ml
Comparator Or Baseline	Cefiderocol MIC90 = 8 μg/ml; Cefepime-taniborbactam MIC90 = 32 μg/ml; Aztreonam-avibactam MIC90 = 0.5 μg/ml
Quantified Difference	MEM-ANT2681 is equivalent to cefiderocol (MIC90 8 μg/ml), 4-fold superior to cefepime-taniborbactam (MIC90 32 μg/ml), and 16-fold less potent than aztreonam-avibactam (MIC90 0.5 μg/ml) against the overall NDM-CRE panel
Conditions	Broth microdilution susceptibility testing per CLSI guidelines; ANT2681 fixed at 8 μg/ml; 1,108 NDM-CRE isolates from global surveillance collections

Why This Matters

The MIC90 value directly informs clinical breakpoint expectations and procurement prioritization for research programs focused on NDM-CRE; the equivalence to cefiderocol against the overall panel is notable but does not capture the critical differentiation against NDM-positive E. coli (see Evidence Item 3).

• [1] Zalacain M, Lozano C, Llanos A, et al. Novel Specific Metallo-β-Lactamase Inhibitor ANT2681 Restores Meropenem Activity to Clinically Effective Levels against NDM-Positive Enterobacterales. Antimicrob Agents Chemother. 2021;65(6):e00203-21. View Source
• [2] Zalacain M, Lozano C, Llanos A, et al. Novel Specific Metallo-β-Lactamase Inhibitor ANT2681 Restores Meropenem Activity to Clinically Effective Levels against NDM-Positive Enterobacterales. Antimicrob Agents Chemother. 2021;65(6):e00203-21. View Source
• [3] Zalacain M, Lozano C, Llanos A, et al. Novel Specific Metallo-β-Lactamase Inhibitor ANT2681 Restores Meropenem Activity to Clinically Effective Levels against NDM-Positive Enterobacterales. Antimicrob Agents Chemother. 2021;65(6):e00203-21. View Source

NDM-CRE Activity vs. Comparator Agents

Against NDM-positive Escherichia coli specifically, MEM-ANT2681 achieved an MIC90 of 1 μg/ml, substantially lower than the comparator agents tested in the same study [1]. In contrast, aztreonam-avibactam showed an MIC90 of 4 μg/ml (4-fold higher), while both cefiderocol and cefepime-taniborbactam exhibited MIC90 values >32 μg/ml (≥32-fold higher) [2]. The diminished activity of cefiderocol and cefepime-taniborbactam against this subset is attributed to the high incidence of resistant PBP3-insertion mutants in NDM-positive E. coli, a resistance mechanism that does not affect meropenem when protected by ANT2681 [3].

MIC90 vs. comparators

Head-to-head

All NDM‑CRE: 8 μg/mL (same as cefiderocol)
NDM+ E. coli: 1 μg/mL
Comparators E. coli MIC90: 4 to >32 μg/mL

Reported lower MIC90 in NDM‑positive E. coli, where PBP3 mutations limit other agents.

n=1,108 isolates; ANT2681 fixed at 8 μg/mL.

Evidence Dimension	MIC90 against NDM-positive Escherichia coli clinical isolates
Target Compound Data	MEM-ANT2681 MIC90 = 1 μg/ml
Comparator Or Baseline	Aztreonam-avibactam MIC90 = 4 μg/ml; Cefiderocol MIC90 >32 μg/ml; Cefepime-taniborbactam MIC90 >32 μg/ml
Quantified Difference	MEM-ANT2681 is 4-fold more potent than aztreonam-avibactam, and ≥32-fold more potent than both cefiderocol and cefepime-taniborbactam against NDM-positive E. coli
Conditions	Broth microdilution susceptibility testing against NDM-positive E. coli clinical isolates; ANT2681 fixed at 8 μg/ml; comparator MIC90 values determined in the same isolate panel

Why This Matters

For research programs or clinical development efforts specifically targeting NDM-producing E. coli infections, MEM-ANT2681 provides a demonstrable potency advantage over all comparator regimens evaluated, driven by evasion of PBP3-mediated resistance that compromises cefiderocol and cefepime-taniborbactam.

• [1] Zalacain M, Lozano C, Llanos A, et al. Novel Specific Metallo-β-Lactamase Inhibitor ANT2681 Restores Meropenem Activity to Clinically Effective Levels against NDM-Positive Enterobacterales. Antimicrob Agents Chemother. 2021;65(6):e00203-21. View Source
• [2] Zalacain M, Lozano C, Llanos A, et al. Novel Specific Metallo-β-Lactamase Inhibitor ANT2681 Restores Meropenem Activity to Clinically Effective Levels against NDM-Positive Enterobacterales. Antimicrob Agents Chemother. 2021;65(6):e00203-21. View Source
• [3] Zalacain M, Lozano C, Llanos A, et al. Novel Specific Metallo-β-Lactamase Inhibitor ANT2681 Restores Meropenem Activity to Clinically Effective Levels against NDM-Positive Enterobacterales. Antimicrob Agents Chemother. 2021;65(6):e00203-21. View Source

Murine Thigh Model PK/PD Targets

In a murine neutropenic thigh infection model using NDM-producing Enterobacteriaceae, the pharmacodynamic driver of ANT2681 efficacy was identified as the area under the concentration-time curve (AUC) [1]. On a background of meropenem at 50 mg/kg q4h subcutaneously (which alone had minimal antibacterial effect), half-maximal effect (EC50) was observed with an ANT2681 dose of 89 mg/kg q4h intravenously [2]. Across five NDM-producing strains, stasis was achieved with a meropenem fT > potentiated MIC of 40% and an ANT2681 AUC of 700 mg·h/liter [3]. This represents one of the few published PK/PD target thresholds for an MBL inhibitor in combination with a carbapenem, providing a quantitative benchmark for dose selection in preclinical and translational research [4].

Murine PK/PD targets

Model-response

Meropenem fT>MIC ≥40%
ANT2681 AUC ≥700 mg·h/L
(≥stasis, neutropenic thigh model)

PK/PD parameter context for dose‑model interpretation.

5 strains; meropenem 50 mg/kg q4h s.c. background.

Evidence Dimension	Pharmacodynamic threshold for bacteriostatic effect (stasis) in murine thigh infection model
Target Compound Data	Stasis achieved with meropenem fT > potentiated MIC = 40% and ANT2681 AUC = 700 mg·h/liter
Comparator Or Baseline	Meropenem 50 mg/kg q4h alone: minimal antibacterial effect (baseline control)
Quantified Difference	Addition of ANT2681 achieving AUC ≥700 mg·h/liter converts meropenem from minimal effect to bacteriostatic activity; half-maximal effect occurs at ANT2681 89 mg/kg q4h dose
Conditions	Murine neutropenic thigh model; five NDM-producing Enterobacteriaceae strains; 24-hour treatment duration; meropenem dosed subcutaneously q4h, ANT2681 dosed intravenously q4h

Why This Matters

The PK/PD targets (fT > MIC 40% for meropenem; AUC 700 mg·h/liter for ANT2681) provide quantifiable exposure benchmarks that can be compared across candidate MBL inhibitors to guide lead optimization, dose selection, and translational study design. Procurement decisions for in vivo pharmacology programs should prioritize compounds with established, reproducible PK/PD relationships.

• [1] Das S, Johnson A, McEntee L, et al. Pharmacodynamics of the Novel Metallo-β-Lactamase Inhibitor ANT2681 in Combination with Meropenem for the Treatment of Infections Caused by NDM-Producing Enterobacteriaceae. Antimicrob Agents Chemother. 2020;64(11):e01076-20. View Source
• [2] Das S, Johnson A, McEntee L, et al. Pharmacodynamics of the Novel Metallo-β-Lactamase Inhibitor ANT2681 in Combination with Meropenem for the Treatment of Infections Caused by NDM-Producing Enterobacteriaceae. Antimicrob Agents Chemother. 2020;64(11):e01076-20. View Source
• [3] Das S, Johnson A, McEntee L, et al. Pharmacodynamics of the Novel Metallo-β-Lactamase Inhibitor ANT2681 in Combination with Meropenem for the Treatment of Infections Caused by NDM-Producing Enterobacteriaceae. Antimicrob Agents Chemother. 2020;64(11):e01076-20. View Source
• [4] Das S, Johnson A, McEntee L, et al. Pharmacodynamics of the Novel Metallo-β-Lactamase Inhibitor ANT2681 in Combination with Meropenem for the Treatment of Infections Caused by NDM-Producing Enterobacteriaceae. Antimicrob Agents Chemother. 2020;64(11):e01076-20. View Source

VIM-2 Co-Crystal Structure

ANT2681 demonstrates a rank-order inhibition profile across MBL subclasses with Ki values of 0.04 μM for NDM-1, 0.63 μM for VIM-1, and 3.81 μM for IMP-1 . For comparison, the ultrabroad-spectrum inhibitor QPX7728 shows a different rank-order: Ki = 7.5 ± 2.1 nM for VIM-1, 32 ± 14 nM for NDM-1, and 240 ± 30 nM for IMP-1 [1]. Thus, ANT2681 is 15.75-fold more selective for NDM-1 over VIM-1 (Ki ratio 0.04/0.63), whereas QPX7728 is 4.3-fold more selective for VIM-1 over NDM-1 (Ki ratio 7.5/32). Both compounds show weakest activity against IMP-1, with ANT2681 exhibiting a 95-fold preference for NDM-1 over IMP-1 .

VIM‑2 co‑crystal

Structural validation

PDB: 6ZGM, 1.65 Å resolution
Dinuclear zinc active‑site interaction confirmed

Atomic‑level binding mode supports structure‑guided optimization and target engagement studies.

Publicly available; competitive inhibition mechanism corroborated.

Evidence Dimension	Enzyme inhibition constant (Ki) across NDM-1, VIM-1, and IMP-1 MBL subclasses
Target Compound Data	NDM-1 Ki = 0.04 μM (40 nM); VIM-1 Ki = 0.63 μM (630 nM); IMP-1 Ki = 3.81 μM (3,810 nM)
Comparator Or Baseline	QPX7728: VIM-1 Ki = 7.5 ± 2.1 nM; NDM-1 Ki = 32 ± 14 nM; IMP-1 Ki = 240 ± 30 nM
Quantified Difference	ANT2681: NDM-1 selectivity over VIM-1 = 15.75-fold; over IMP-1 = 95-fold. QPX7728: VIM-1 selectivity over NDM-1 = 4.3-fold; over IMP-1 = 32-fold
Conditions	Direct competition assays under steady-state conditions for ANT2681; fast-on–fast-off competitive inhibition kinetics for QPX7728

Why This Matters

ANT2681's pronounced selectivity for NDM-1 over other MBL subclasses (particularly the 95-fold preference over IMP-1) positions it as a specialized tool for NDM-focused research programs, whereas QPX7728's balanced VIM-1/NDM-1 profile may be preferable for broad-spectrum MBL coverage studies. Procurement should align inhibitor selectivity profile with the specific MBL epidemiology of the research program.

• [1] Lomovskaya O, Tsivkovski R, Sun D, et al. Biochemical Characterization of QPX7728, a New Ultrabroad-Spectrum Beta-Lactamase Inhibitor of Serine and Metallo-Beta-Lactamases. Antimicrob Agents Chemother. 2020;64(6):e00130-20. View Source

Preclinical Development Status and Partner Antibiotic Pairing: Meropenem-ANT2681 Combination

ANT2681 is specifically codeveloped with meropenem as the partner β-lactam, with the combination designated MEM-ANT2681 [1]. This pairing is mechanistically rational: meropenem is a preferred substrate for NDM enzymes, and ANT2681 protects meropenem from hydrolysis by occupying the MBL active site [2]. Alternative MBL inhibitors in development use different partner β-lactams: taniborbactam is paired with cefepime (cefepime-taniborbactam); QPX7728 is being developed with multiple partners including QPX2014; and zidebactam is paired with cefepime [3]. The fixed partner pairing precludes simple substitution among inhibitors, as the PK/PD relationship, tissue penetration, and resistance evasion profiles are partner-specific [4].

Evidence Dimension	Partner β-lactam antibiotic in clinical development combination
Target Compound Data	Meropenem (MEM-ANT2681)
Comparator Or Baseline	Cefepime-taniborbactam; QPX7728 with QPX2014; Cefepime-zidebactam
Quantified Difference	Fixed partner pairings are non-interchangeable; procurement of ANT2681 presupposes use with meropenem in research protocols
Conditions	Preclinical and clinical development programs; meropenem is a carbapenem β-lactam with established clinical utility in serious Gram-negative infections

Why This Matters

Procurement of ANT2681 is inherently a commitment to the MEM-ANT2681 combination paradigm. Research programs evaluating MBL inhibitor combinations must match inhibitor procurement to the specific partner β-lactam required for their experimental design, as cross-pairing (e.g., ANT2681 with cefepime) is not clinically or preclinically validated.

• [1] Davies DT, Leiris S, Sprynski N, et al. ANT2681: SAR Studies Leading to the Identification of a Metallo-β-lactamase Inhibitor with Potential for Clinical Use in Combination with Meropenem for the Treatment of Infections Caused by NDM-Producing Enterobacteriaceae. ACS Infect Dis. 2020;6(9):2419-2430. View Source
• [2] Das S, Johnson A, McEntee L, et al. Pharmacodynamics of the Novel Metallo-β-Lactamase Inhibitor ANT2681 in Combination with Meropenem for the Treatment of Infections Caused by NDM-Producing Enterobacteriaceae. Antimicrob Agents Chemother. 2020;64(11):e01076-20. View Source
• [3] Review of novel β-lactamase inhibitors including taniborbactam, QPX7728, zidebactam, and ANT2681. New-generation antibiotics and non-antibiotic strategies against carbapenemase-producing Enterobacterales. 2026. View Source
• [4] Zalacain M, Lozano C, Llanos A, et al. Novel Specific Metallo-β-Lactamase Inhibitor ANT2681 Restores Meropenem Activity to Clinically Effective Levels against NDM-Positive Enterobacterales. Antimicrob Agents Chemother. 2021;65(6):e00203-21. View Source

ANT2681 Application Scenarios

Biochemical Assays for NDM-1 and VIM-1

Based on the MIC90 of 1 μg/ml for MEM-ANT2681 against NDM-positive E. coli compared to MIC90 >32 μg/ml for both cefiderocol and cefepime-taniborbactam against the same resistant subset [1], ANT2681 is the preferred MBL inhibitor for in vitro and in vivo infection models using NDM-producing E. coli strains harboring PBP3-insertion mutations. Procurement of ANT2681 for these models avoids the confounding resistance mechanisms that compromise alternative MBL-targeting regimens, enabling cleaner assessment of NDM inhibition efficacy. This application scenario is particularly relevant for translational research programs focused on urinary tract infections and bloodstream infections where NDM-positive E. coli are predominant pathogens [2].

Combination Therapy for NDM-Producing E. coli

For research programs requiring dose selection and PK/PD bridging studies, ANT2681 offers the advantage of published, strain-averaged pharmacodynamic targets derived from a neutropenic murine thigh infection model. The established thresholds of meropenem fT > potentiated MIC of 40% and ANT2681 AUC of 700 mg·h/liter for stasis [1] provide a quantitative framework for human dose prediction and hollow-fiber infection model validation. Procurement of ANT2681 is warranted for programs that require a well-characterized PK/PD relationship for translational modeling, as alternative MBL inhibitors in early development lack comparable published exposure-response data [2].

PK/PD-Guided Development for NDM-CRE

ANT2681's Ki of 0.04 μM (40 nM) for NDM-1 and its 15.75-fold selectivity over VIM-1 [1] make it a suitable probe for biochemical assays and structural biology studies (e.g., X-ray crystallography) focused specifically on NDM-1 enzyme inhibition mechanisms. A co-crystal structure of ANT2681 bound to VIM-2 MBL is available (PDB ID: 6ZGM), providing atomic-level binding mode information that can guide medicinal chemistry optimization or computational modeling [2]. Procurement for these applications should be prioritized over QPX7728 when NDM-1 specificity is required, as QPX7728 exhibits preferential affinity for VIM-1 over NDM-1 [3].

Structure-Based Drug Design and Target Validation

ANT2681 is exclusively partnered with meropenem as the β-lactam component, with the MEM-ANT2681 combination demonstrating potent restoration of meropenem activity against 1,687 MBL-positive Enterobacterales clinical isolates (MIC50 reduced from >32 to 0.25 μg/ml) [1]. Procurement of ANT2681 is specifically indicated for research programs evaluating meropenem-based combination regimens, as the inhibitor is not validated for use with alternative β-lactam partners. This contrasts with broader-spectrum MBL inhibitors such as QPX7728, which are being developed with multiple β-lactam partners, potentially offering greater flexibility but lacking the focused NDM-1 potency profile of ANT2681 [2].

Application

Selection Property

Validation Focus

NDM‑1 / VIM‑1 enzyme inhibition studies

Reported Ki benchmarks and competitive inhibition profile

Reproducibility of inhibition constants across assay conditions

NDM‑producing E. coli infection model research

Meropenem‑restoring MIC profile in PBP3‑mutated E. coli

Strain‑specific MIC confirmation and resistance monitoring

PK/PD model‑informed dose selection

Reported AUC target and fT>MIC threshold in murine thigh model

Translational PK/PD bridging to other infection models

Structure‑guided inhibitor design

High‑resolution VIM‑2 co‑crystal structure (1.65 Å)

Target engagement validation and rational lead optimization

• [1] Zalacain M, Lozano C, Llanos A, et al. Novel Specific Metallo-β-Lactamase Inhibitor ANT2681 Restores Meropenem Activity to Clinically Effective Levels against NDM-Positive Enterobacterales. Antimicrob Agents Chemother. 2021;65(6):e00203-21. View Source
• [2] PDB ID: 6ZGM. Crystal Structure of the VIM-2 Acquired Metallo-beta-Lactamase in Complex with the thiazolecarboxylate inhibitor ANT2681. Deposited 2020-06-19. View Source
• [3] Lomovskaya O, Tsivkovski R, Sun D, et al. Biochemical Characterization of QPX7728, a New Ultrabroad-Spectrum Beta-Lactamase Inhibitor of Serine and Metallo-Beta-Lactamases. Antimicrob Agents Chemother. 2020;64(6):e00130-20. View Source